4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde

• IUPAC Name: 4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C18H20O4/c1-13-5-4-6-16(14(13)2)21-9-10-22-17-8-7-15(12-19)11-18(17)20-3/h4-8,11-12H,9-10H2,1-3H3
• InChI Key: KZFUPGBDBZMADR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCOC2=C(C=C(C=C2)C=O)OC)C
• Molecular Formula: C18H20O4
• Molecular Weight: 300.3 g/mol

Description

4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde is an organic compound with a complex structure, characterized by the presence of multiple functional groups including methoxy, dimethylphenoxy, and benzaldehyde moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be performed at room temperature, making it suitable for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde can undergo various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The methoxy and dimethylphenoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions under basic or acidic conditions.

Major Products

Oxidation: 4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzoic acid.

Reduction: 4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of multiple functional groups allows it to participate in various biochemical pathways, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 4-[2-(2,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde
• 4-[2-(3,4-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde
• 2-(2,5-dimethylphenoxy)-N’-(4-ethoxy-3-methoxybenzylidene)acetohydrazide

Uniqueness

4-[2-(2,3-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde is unique due to the specific arrangement of its functional groups, which can influence its reactivity and interactions with other molecules. This uniqueness makes it a valuable compound for research and development in various scientific fields.